Cas no 1119449-99-8 (3,4-Dimethyl-1-(4-methylphenyl)-6-oxo-1,6-dihydro-7H-pyrazolo3,4-bpyridin-7-ylacetic acid)

3,4-Dimethyl-1-(4-methylphenyl)-6-oxo-1,6-dihydro-7H-pyrazolo3,4-bpyridin-7-ylacetic acid structure
1119449-99-8 structure
Product Name:3,4-Dimethyl-1-(4-methylphenyl)-6-oxo-1,6-dihydro-7H-pyrazolo3,4-bpyridin-7-ylacetic acid
CAS No:1119449-99-8
MF:C17H17N3O3
MW:311.335183858871
MDL:MFCD12027151
CID:4680368
Update Time:2025-11-01

3,4-Dimethyl-1-(4-methylphenyl)-6-oxo-1,6-dihydro-7H-pyrazolo3,4-bpyridin-7-ylacetic acid Chemical and Physical Properties

Names and Identifiers

    • [3,4-dimethyl-1-(4-methylphenyl)-6-oxo-1,6-dihydro-7H-pyrazolo[3,4-b]pyridin-7-yl]acetic acid
    • 2-(3,4-Dimethyl-6-oxo-1-(p-tolyl)-1H-pyrazolo[3,4-b]pyridin-7(6H)-yl)acetic acid
    • STK503838
    • T2137
    • [3,4-dimethyl-1-(4-methylphenyl)-6-oxopyrazolo[3,4-b]pyridin-7-yl]acetic acid
    • 3,4-Dimethyl-1-(4-methylphenyl)-6-oxo-1,6-dihydro-7H-pyrazolo3,4-bpyridin-7-ylacetic acid
    • MDL: MFCD12027151
    • Inchi: 1S/C17H17N3O3/c1-10-4-6-13(7-5-10)20-17-16(12(3)18-20)11(2)8-14(21)19(17)9-15(22)23/h4-8H,9H2,1-3H3,(H,22,23)
    • InChI Key: HKLAVRMIDPGHCT-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C)C2C(C)=NN(C3C=CC(C)=CC=3)C=2N1CC(=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 525
  • Topological Polar Surface Area: 75.4

3,4-Dimethyl-1-(4-methylphenyl)-6-oxo-1,6-dihydro-7H-pyrazolo3,4-bpyridin-7-ylacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB405967-500 mg
[3,4-Dimethyl-1-(4-methylphenyl)-6-oxo-1,6-dihydro-7H-pyrazolo[3,4-b]pyridin-7-yl]acetic acid
1119449-99-8
500MG
€195.40 2023-01-15
abcr
AB405967-1 g
[3,4-Dimethyl-1-(4-methylphenyl)-6-oxo-1,6-dihydro-7H-pyrazolo[3,4-b]pyridin-7-yl]acetic acid
1119449-99-8
1g
€239.00 2023-04-25
abcr
AB405967-5 g
[3,4-Dimethyl-1-(4-methylphenyl)-6-oxo-1,6-dihydro-7H-pyrazolo[3,4-b]pyridin-7-yl]acetic acid
1119449-99-8
5g
€656.50 2023-04-25
Chemenu
CM271729-1g
2-(3,4-Dimethyl-6-oxo-1-(p-tolyl)-1H-pyrazolo[3,4-b]pyridin-7(6H)-yl)acetic acid
1119449-99-8 97%
1g
$196 2023-02-19
Chemenu
CM271729-5g
2-(3,4-Dimethyl-6-oxo-1-(p-tolyl)-1H-pyrazolo[3,4-b]pyridin-7(6H)-yl)acetic acid
1119449-99-8 97%
5g
$585 2023-02-19
Matrix Scientific
037666-500mg
[3,4-Dimethyl-1-(4-methylphenyl)-6-oxo-1,6-dihydro-7H-pyrazolo[3,4-b]pyridin-7-yl]acetic acid
1119449-99-8
500mg
$126.00 2023-09-09
Chemenu
CM271729-5g
2-(3,4-Dimethyl-6-oxo-1-(p-tolyl)-1H-pyrazolo[3,4-b]pyridin-7(6H)-yl)acetic acid
1119449-99-8 97%
5g
$497 2021-08-18
TRC
D020955-250mg
[3,4-Dimethyl-1-(4-methylphenyl)-6-oxo-1,6-dihydro-7H-pyrazolo[3,4-b]pyridin-7-yl]acetic acid
1119449-99-8
250mg
$ 185.00 2022-06-06
TRC
D020955-500mg
[3,4-Dimethyl-1-(4-methylphenyl)-6-oxo-1,6-dihydro-7H-pyrazolo[3,4-b]pyridin-7-yl]acetic acid
1119449-99-8
500mg
$ 300.00 2022-06-06
TRC
D020955-1000mg
[3,4-Dimethyl-1-(4-methylphenyl)-6-oxo-1,6-dihydro-7H-pyrazolo[3,4-b]pyridin-7-yl]acetic acid
1119449-99-8
1g
$ 480.00 2022-06-06

Additional information on 3,4-Dimethyl-1-(4-methylphenyl)-6-oxo-1,6-dihydro-7H-pyrazolo3,4-bpyridin-7-ylacetic acid

3,4-Dimethyl-1-(4-methylphenyl)-6-oxo-1,6-dihydro-7H-pyrazolo[3,4-b]pyridin-7-ylacetic acid

The compound 3,4-Dimethyl-1-(4-methylphenyl)-6-oxo-1,6-dihydro-7H-pyrazolo[3,4-b]pyridin-7-ylacetic acid is a highly specialized molecule with significant potential in the field of biopharmaceuticals. This compound belongs to the class of pyrazolo[3,4-b]pyridines, which are known for their diverse pharmacological activities and structural complexity.

Recent studies have highlighted the importance of pyrazolo[3,4-b]pyridin-7-ylacetic acid derivatives in drug discovery. These molecules exhibit remarkable antimicrobial and anticancer properties, making them valuable candidates for the development of novel therapeutic agents. The presence of the 6-oxo group in the structure contributes to its potent biological activity, while the 3,4-Dimethyl substituents enhance its stability and pharmacokinetic profile.

The 1-(4-methylphenyl) substitution introduces additional aromaticity and electronic effects, which influence the compound's interactions with biomolecular targets. This structural feature is crucial for optimizing bioavailability and target specificity, two critical factors in modern drug design.

Research into 3,4-Dimethyl-1-(4-methylphenyl)-6-oxo-1,6-dihydro-7H-pyrazolo[3,4-b]pyridin-7-ylacetic acid has been particularly focused on its anticancer activity. Preclinical studies have demonstrated that this compound can effectively inhibit the growth of various cancer cell lines, including those resistant to conventional chemotherapy agents. The mechanism of action appears to involve modulation of cellular signaling pathways and induction of apoptosis, which are key strategies in cancer treatment.

Furthermore, this compound has shown promising results in antimicrobial applications, particularly against multidrug-resistant bacteria. Its unique structure allows for strong bacterial membrane interaction, leading to enhanced efficacy compared to existing antibiotics. This makes it a potential candidate for addressing the growing problem of antibiotic resistance.

Recent advancements in drug delivery systems have also been explored for this compound. By incorporating it into nanoparticle-based formulations, researchers aim to improve its solubility, stability, and targeted delivery to specific tissues or cells. Such approaches are expected to minimize off-target effects and enhance therapeutic outcomes.

The synthesis of 3,4-Dimethyl-1-(4-methylphenyl)-6-oxo-1,6-dihydro-7H-pyrazolo[3,4-b]pyridin-7-ylacetic acid has been optimized to achieve high yields and purity. Novel synthetic methodologies, including catalytic asymmetric synthesis, have been employed to streamline the production process. These innovations not only reduce costs but also contribute to the sustainability of drug manufacturing.

In conclusion, 3,4-Dimethyl-1-(4-methylphenyl)-6-oxo-1,6-dihydro-7H-pyrazolo[3,4-b]pyridin-7-ylacetic acid represents a cutting-edge advancement in the field of biopharmaceuticals. Its unique structural features, combined with its potent biological activities, position it as a leading candidate for the development of next-generation drugs. Ongoing research and collaboration between academia and industry will further unlock its full potential in addressing some of the most challenging diseases facing humanity today.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD